Cas no 82414-02-6 (Benzene,1-methyl-4-nitro-2-nitroso-)

• Product Name: Benzene,1-methyl-4-nitro-2-nitroso-
• CAS No: 82414-02-6
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 724165
• PubChem ID: 149999
• Update Time: 2025-04-19

Benzene,1-methyl-4-nitro-2-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-nitro-2-nitroso-
• 1-methyl-4-nitro-2-nitrosobenzene
• CCRIS 1764
• Benzene, 1-methyl-4-nitro-2-nitroso-
• SCHEMBL11494910
• 82414-02-6
• Toluene, 4-nitro-2-nitroso-
• AKOS006279570
• DTXSID70231728
• 2-Nitroso-4-nitrotoluene

• Inchi： 1S/C7H6N2O3/c1-5-2-3-6(9(11)12)4-7(5)8-10/h2-4H,1H3
• InChI Key： NOIZTWYRRJGHAL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)N=O)=O

Computed Properties

• Exact Mass: 166.038
• Monoisotopic Mass: 166.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 318.5°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.591